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Compound of Interest

Compound Name: Roflumilast-d3

Cat. No.: B602539

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing,
key characteristics, and research applications of Roflumilast-d3. This deuterated analog of
Roflumilast serves as an invaluable tool, primarily as an internal standard, in the precise
guantification of Roflumilast and its metabolites in complex biological matrices.

Commercial Suppliers and Quantitative Data

Roflumilast-d3 is available from several reputable commercial suppliers catering to the
research community. The following table summarizes key quantitative data for Roflumilast-d3
offered by prominent vendors. This information is critical for selecting the appropriate material
for specific experimental needs.
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Molecular Isotopic Available
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Biotechnol 406.23 Solid
00-4 [2F2N203 request request
0
i from the from the
supplier. supplier.
Information
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406.23 >98% Solid
Express 00-4 [2F2N203 request
from the
supplier.
Not Information  Information
explicitly available available
1189992- Ci7H11DsC  stated, but upon upon ]
Veeprho o Solid
00-4 [2F2N203 implied to request request
be the from the from the
same. supplier. supplier.
Information  Information
TLC available available
Pharmaceu 1189992- C17H11D3C upon upon )
] 406.23 Solid
tical 00-4 [2F2N203 request request
Standards from the from the
supplier. supplier.

Note: Purity and isotopic enrichment are critical parameters for an internal standard.
Researchers should always request a lot-specific Certificate of Analysis (CoA) from the supplier
to obtain precise data.
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Mechanism of Action: Roflumilast Signhaling
Pathway

Roflumilast is a selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme that plays a
crucial role in the inflammatory cascade. By inhibiting PDE4, Roflumilast increases intracellular
levels of cyclic adenosine monophosphate (CAMP). This elevation in cAMP activates Protein
Kinase A (PKA), which in turn leads to the downregulation of various pro-inflammatory
mediators, including tumor necrosis factor-alpha (TNF-a), interleukin-8 (IL-8), and leukotriene
B4. This anti-inflammatory action is central to its therapeutic effects in conditions like Chronic

Obstructive Pulmonary Disease (COPD).
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¢ To cite this document: BenchChem. [A Technical Guide to Roflumilast-d3 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602539#commercial-suppliers-of-roflumilast-d3-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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